Cas no 2171653-55-5 (tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2171653-55-5
• MF: C₁₉H₃₄N₂O₃
• MW: 338.484865665436
• CID: 6108021
• PubChem ID: 165822621
• Update Time: 2025-07-02

tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
• 2171653-55-5
• EN300-1640890

• Inchi： 1S/C19H34N2O3/c1-14-5-7-15(8-6-14)16-19(23-12-10-20-16)9-11-21(13-19)17(22)24-18(2,3)4/h14-16,20H,5-13H2,1-4H3
• InChI Key： QAMCWSWOOHSMSY-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCC(C)CC2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 338.25694295g/mol
• Monoisotopic Mass: 338.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Recent Advances in the Study of tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS: 2171653-55-5)

The compound tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS: 2171653-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. The tert-butyl ester group in the molecule provides stability and facilitates further functionalization, making it a versatile building block in medicinal chemistry.

Pharmacological evaluations have revealed that tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics.

Recent preclinical studies have also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate favorable bioavailability and metabolic stability, which are essential for further development into a clinical candidate. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that enhance efficacy and reduce off-target effects.

In conclusion, tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure, combined with its pharmacological properties, positions it as a valuable candidate for further investigation. Future research directions may include clinical trials to assess its safety and efficacy in humans, as well as the exploration of its potential in other therapeutic areas beyond CNS disorders.